(2-Chloro-5-(pyridin-2-yl)phenyl)methanol

• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• IUPAC Name: (2-chloro-5-pyridin-2-ylphenyl)methanol
• InChI: InChI=1S/C12H10ClNO/c13-11-5-4-9(7-10(11)8-15)12-3-1-2-6-14-12/h1-7,15H,8H2
• InChI Key: YAYQNPZNOAZJEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC(=C(C=C2)Cl)CO

Description

(2-Chloro-5-(pyridin-2-yl)phenyl)methanol is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled (−10° C.) suspension of LiAlH4 (37 mg; 0.97 mmol) in anh. THF (1.5 ml) was treated with a solution of methyl 2-chloro-5-(pyridin-2-yl)benzoate (220 mg; 0.88 mmol) in anh. THF (1 ml). The mixture was further stirred at −10° C. for 20 min. Water (37 μl), 15% aq. NaOH (37 μl), and water (110 μl) were then successively added, and the resulting mixture was further stirred at rt for 1 h. Filtration, concentration to dryness under reduced pressure, and additional drying under HV afforded (2-chloro-5-(pyridin-2-yl)phenyl)methanol as a colorless solid. LC-MS (conditions A): tR=0.42 min.; [M+H]+: 219.94 g/mol.